Cas no 15534-74-4 (4,4'-Methylenebis3-methyl-phenol)

• Product Name: 4,4'-Methylenebis3-methyl-phenol
• CAS No: 15534-74-4
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 1334141
• PubChem ID: 12247861
• Update Time: 2025-05-21

4,4'-Methylenebis3-methyl-phenol Chemical and Physical Properties

Names and Identifiers

• 4,4'-Methylenebis3-methyl-phenol
• SCHEMBL69172
• 4-[(4-hydroxy-2-methylphenyl)methyl]-3-methylphenol
• 15534-74-4

• Inchi： 1S/C15H16O2/c1-10-7-14(16)5-3-12(10)9-13-4-6-15(17)8-11(13)2/h3-8,16-17H,9H2,1-2H3
• InChI Key： WKNMHADBVOPGEF-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C)C=1)CC1C=CC(=CC=1C)O

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4,4'-Methylenebis3-methyl-phenol

4,4'-Methylenebis(3-methyl-phenol): A Comprehensive Overview

4,4'-Methylenebis(3-methyl-phenol), also known by its CAS number 15534-74-4, is a versatile aromatic compound with significant applications in various industries. This compound is a derivative of phenol, featuring a methylene bridge connecting two 3-methylphenol groups. Its structure endows it with unique chemical properties, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The molecular formula of 4,4'-Methylenebis(3-methyl-phenol) is C₁₆H₁₈O₂, and its molecular weight is 250.32 g/mol. The compound exists as a white crystalline powder with a melting point of approximately 160°C. Its solubility in water is low, but it dissolves readily in organic solvents such as ethanol and dichloromethane. These physical properties make it suitable for use in organic synthesis reactions where precise control over solubility and reactivity is essential.

4,4'-Methylenebis(3-methyl-phenol) is widely employed as an intermediate in the production of high-performance polymers. For instance, it serves as a key building block in the synthesis of polyurethanes, which are used in the manufacture of flexible foams, elastomers, and coatings. The methylene bridge in its structure facilitates cross-linking during polymerization, resulting in materials with enhanced mechanical strength and thermal stability.

In recent years, researchers have explored the use of 4,4'-Methylenebis(3-methyl-phenol) in the development of advanced materials for energy storage applications. Studies have shown that derivatives of this compound can be used to synthesize high-capacity cathode materials for lithium-ion batteries. The aromatic ring system provides a stable framework for ion transport, while the hydroxyl groups can be chemically modified to enhance electrochemical performance.

The synthesis of 4,4'-Methylenebis(3-methyl-phenol) typically involves the condensation reaction between 3-methylphenol and formaldehyde in the presence of an acid catalyst. This reaction forms the methylene bridge between two phenolic groups. Recent advancements in catalysis have enabled more efficient and environmentally friendly methods for this synthesis, reducing energy consumption and minimizing waste generation.

In addition to its industrial applications, 4,4'-Methylenebis(3-methyl-phenol) has shown potential in pharmaceutical research. Its ability to form stable complexes with metal ions has led to its investigation as a ligand in coordination chemistry. Researchers are exploring its use in designing novel drug delivery systems and contrast agents for medical imaging.

The global demand for CAS No. 15534-74-4-based products has been growing steadily due to its versatility and performance advantages. Market analysis indicates that increasing investments in polymer research and development are driving the demand for this compound across various regions.

In conclusion, 4,4'-Methylenebis(3-methyl-phenol), or CAS No. 15534-74-4, is a critical intermediate with wide-ranging applications across multiple industries. Its unique chemical properties and adaptability make it an essential component in modern material science and pharmaceutical research. As technology continues to evolve, new applications for this compound are expected to emerge, further solidifying its importance in the chemical industry.